1-(2-furoyl)-N-[3-(trifluoromethyl)phenyl]piperidine-4-carboxamide

• IUPAC Name: 1-(furan-2-carbonyl)-N-[3-(trifluoromethyl)phenyl]piperidine-4-carboxamide
• InChI: InChI=1S/C18H17F3N2O3/c19-18(20,21)13-3-1-4-14(11-13)22-16(24)12-6-8-23(9-7-12)17(25)15-5-2-10-26-15/h1-5,10-12H,6-9H2,(H,22,24)
• InChI Key: CMWWHIHQIMYIEV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC=CC(=C2)C(F)(F)F)C(=O)C3=CC=CO3
• Molecular Formula: C18H17F3N2O3
• Molecular Weight: 366.3 g/mol

Description

1-(2-furoyl)-N-[3-(trifluoromethyl)phenyl]piperidine-4-carboxamide, also known as TFP, is a synthetic compound that has been widely used in scientific research due to its unique biochemical and physiological properties. TFP is a potent inhibitor of the TRPV1 ion channel, which plays a crucial role in the sensation of pain and temperature. TFP has been shown to be effective in blocking TRPV1-mediated pain and inflammation, making it a promising candidate for the development of new analgesic drugs.

Mechanism of Action

1-(2-furoyl)-N-[3-(trifluoromethyl)phenyl]piperidine-4-carboxamide works by binding to the TRPV1 channel and blocking its activity. TRPV1 channels are activated by various stimuli, including heat, capsaicin, and acid. When activated, TRPV1 channels allow the influx of calcium ions into cells, leading to the sensation of pain and inflammation. 1-(2-furoyl)-N-[3-(trifluoromethyl)phenyl]piperidine-4-carboxamide binds to a specific site on the TRPV1 channel and prevents the influx of calcium ions, thereby blocking the sensation of pain and inflammation.
Biochemical and Physiological Effects:
1-(2-furoyl)-N-[3-(trifluoromethyl)phenyl]piperidine-4-carboxamide has been shown to be effective in blocking TRPV1-mediated pain and inflammation in various animal models. 1-(2-furoyl)-N-[3-(trifluoromethyl)phenyl]piperidine-4-carboxamide has also been shown to have anti-inflammatory effects in human cells. In addition to its analgesic properties, 1-(2-furoyl)-N-[3-(trifluoromethyl)phenyl]piperidine-4-carboxamide has been shown to have antioxidant and anti-cancer properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(2-furoyl)-N-[3-(trifluoromethyl)phenyl]piperidine-4-carboxamide is its potency and selectivity for TRPV1 channels. 1-(2-furoyl)-N-[3-(trifluoromethyl)phenyl]piperidine-4-carboxamide has been shown to be effective in blocking TRPV1-mediated pain and inflammation at low concentrations. However, 1-(2-furoyl)-N-[3-(trifluoromethyl)phenyl]piperidine-4-carboxamide has some limitations for lab experiments. 1-(2-furoyl)-N-[3-(trifluoromethyl)phenyl]piperidine-4-carboxamide is a synthetic compound that is not found naturally in the body, which can limit its relevance to physiological processes. Additionally, 1-(2-furoyl)-N-[3-(trifluoromethyl)phenyl]piperidine-4-carboxamide has been shown to have some off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the use of 1-(2-furoyl)-N-[3-(trifluoromethyl)phenyl]piperidine-4-carboxamide in scientific research. One potential application is the development of new analgesic drugs that target TRPV1 channels. 1-(2-furoyl)-N-[3-(trifluoromethyl)phenyl]piperidine-4-carboxamide can serve as a lead compound for the development of new drugs that are more potent and selective than current TRPV1 inhibitors. Another direction is the study of the role of TRPV1 channels in various physiological processes, such as thermoregulation and inflammation. 1-(2-furoyl)-N-[3-(trifluoromethyl)phenyl]piperidine-4-carboxamide can be used to study the function of TRPV1 channels in these processes and to identify new targets for drug development. Finally, 1-(2-furoyl)-N-[3-(trifluoromethyl)phenyl]piperidine-4-carboxamide can be used in the development of new diagnostic tools for the detection of TRPV1-mediated pain and inflammation.

Synthesis Methods

The synthesis of 1-(2-furoyl)-N-[3-(trifluoromethyl)phenyl]piperidine-4-carboxamide involves a multi-step process that starts with the preparation of 3-(trifluoromethyl)phenylpiperidin-4-amine. This intermediate is then reacted with 2-furoyl chloride to form the final product, 1-(2-furoyl)-N-[3-(trifluoromethyl)phenyl]piperidine-4-carboxamide. The synthesis of 1-(2-furoyl)-N-[3-(trifluoromethyl)phenyl]piperidine-4-carboxamide is a complex and time-consuming process that requires specialized equipment and expertise.

Scientific Research Applications

1-(2-furoyl)-N-[3-(trifluoromethyl)phenyl]piperidine-4-carboxamide has been widely used in scientific research to study the function of TRPV1 ion channels. TRPV1 channels are involved in a variety of physiological processes, including pain sensation, thermoregulation, and inflammation. 1-(2-furoyl)-N-[3-(trifluoromethyl)phenyl]piperidine-4-carboxamide has been shown to be a potent and selective inhibitor of TRPV1 channels, making it a valuable tool for studying their function.